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Compound of Interest

Compound Name: D-Tyrosyl-D-proline

Cat. No.: B15210257

Disclaimer: No specific Safety Data Sheet (SDS) is available for D-Tyrosyl-D-proline. The
following disposal procedures are based on the known properties of its constituent amino
acids, D-Tyrosine and D-proline, and general guidelines for the disposal of nhon-hazardous solid
laboratory chemicals. It is imperative to consult your institution's specific safety protocols and
local regulations before proceeding.

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical aspect of laboratory safety and environmental responsibility.
This guide provides a step-by-step operational plan for the safe disposal of D-Tyrosyl-D-
proline.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including:

o Safety goggles or glasses
e Lab coat
o Chemical-resistant gloves

Work in a well-ventilated area to avoid inhalation of any dust or aerosols.
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Step-by-Step Disposal Protocol

o Hazard Assessment: Based on the available data for its constituent amino acids, D-Tyrosyl-
D-proline is not classified as a hazardous substance. However, it is crucial to review any
available in-house data or risk assessments for the compound.

» Small Quantities (Solid Waste):

o For small quantities of solid D-Tyrosyl-D-proline, the recommended method of disposal is
as non-hazardous solid waste.

o Carefully sweep the solid material into a suitable, clearly labeled container with a secure
lid to prevent dust formation.

o This container can then be placed in the general laboratory solid waste stream, provided it
is not contaminated with any hazardous materials.

e Agueous Solutions:

o Small volumes of dilute agueous solutions of D-Tyrosyl-D-proline can typically be
disposed of down the sanitary sewer system with copious amounts of water.

o Ensure the concentration is low and that the solution does not contain any other
hazardous chemicals.

o Always check with your local wastewater regulations and institutional guidelines before
disposing of any chemical waste down the drain.

e Contaminated Materials:

o Any materials, such as filter paper, gloves, or weighing boats, that are contaminated with
D-Tyrosyl-D-proline should be placed in a sealed bag and disposed of as non-hazardous
solid waste.

Quantitative Data Summary

The following table summarizes the key quantitative data for the constituent amino acids of D-
Tyrosyl-D-proline, as a specific SDS for the dipeptide is unavailable.
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Property D-Tyrosine D-proline
Molecular Formula C9H11NO3 C5H9NO2
Molecular Weight 181.19 g/mol 115.13 g/mol
) ) White to off-white crystalline

Appearance White to off-white powder

powder
Melting Point >300 °C (decomposes) 228-233 °C (decomposes)
Solubility in Water Slightly soluble Soluble

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory practices for non-
hazardous solid and aqueous waste. For specific experimental protocols involving D-Tyrosyl-
D-proline, please refer to your institution's approved procedures and risk assessments.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-

Tyrosyl-D-proline.
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Is it contaminated with hazardous material?

Click to download full resolution via product page

Disposal Decision Workflow for D-Tyrosyl-D-proline

« To cite this document: BenchChem. [Proper Disposal of D-Tyrosyl-D-proline in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15210257#d-tyrosyl-d-proline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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